Cas no 1006446-62-3 (3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid)

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid structure
1006446-62-3 structure
Product Name:3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
CAS No:1006446-62-3
MF:C8H12N2O2
MW:168.193081855774
CID:3047017
PubChem ID:19616562
Update Time:2025-04-21

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-propionic acid
    • AKOS B021907
    • AKOS PAO-0794
    • ART-CHEM-BB B021907
    • 3-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)PROPANOIC ACID
    • 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
    • Inchi： 1S/C8H12N2O2/c1-6-7(3-4-8(11)12)5-9-10(6)2/h5H,3-4H2,1-2H3,(H,11,12)
    • InChI Key： OVOBLZVNLBPYGO-UHFFFAOYSA-N
    • SMILES： OC(CCC1C=NN(C)C=1C)=O

Computed Properties

  • Exact Mass: 168.09
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Security Information

  • HazardClass：IRRITANT

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3-(1,5-Dimethyl-1H-pyrazol-4-yl)propanoic Acid
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TRC
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3-(1,5-Dimethyl-1H-pyrazol-4-yl)propanoic Acid
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 $ 295.00 2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Enamine
EN300-119326-50mg
3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
 1006446-62-3 95.0%
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 $73.0 2023-10-03
Enamine
EN300-119326-100mg
3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
 1006446-62-3 95.0%
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Enamine
EN300-119326-250mg
3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
 1006446-62-3 95.0%
250mg
 $155.0 2023-10-03

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1006446-62-3)3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
Order Number:A1019073
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:22
Price ($):231.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1006446-62-3)3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
A1019073
Purity:99%
Quantity:1g
Price ($):231.0
Email